Cas no 10364-70-2 (5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole)
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a butyl group at the 5-position and a 4-nitrophenyl group at the 3-position. This structure confers notable chemical stability and reactivity, making it valuable in synthetic chemistry and material science applications. The electron-withdrawing nitro group enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical research. Its rigid oxadiazole scaffold contributes to thermal and oxidative resistance, while the butyl chain may improve solubility in organic solvents. The compound's distinct electronic properties also suggest utility in optoelectronic materials or as a ligand in coordination chemistry.
10364-70-2 structure
Product Name:5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
CAS No:10364-70-2
MF:C12H13N3O3
MW:247.249922513962
MDL:MFCD10699662
CID:856527
PubChem ID:46738849
Update Time:2025-07-02
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-BUTYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
- 3-p-Nitrophenyl-5-butyl-1,2,4-oxadiazol
- 5-butyl-3-(4-nitro-phenyl)-[1,2,4]oxadiazole
- A-4289
- BS-25765
- MFCD10699662
- 10364-70-2
- SCHEMBL17978611
- DTXSID20674500
- AKOS015839699
- 5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
-
- MDL： MFCD10699662
- Inchi： 1S/C12H13N3O3/c1-2-3-4-11-13-12(14-18-11)9-5-7-10(8-6-9)15(16)17/h5-8H,2-4H2,1H3
- InChI Key： IGMYZGXSTXQVRF-UHFFFAOYSA-N
- SMILES： O1C(CCCC)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 247.09600
- Monoisotopic Mass: 247.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 84.74000
- LogP: 3.51060
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019108659-25g |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 95% | 25g |
$593.84 | 2023-09-04 | |
| TRC | B810568-10mg |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B810568-50mg |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B810568-100mg |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Fluorochem | 211937-1g |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 95% | 1g |
￡76.00 | 2022-03-01 | |
| Fluorochem | 211937-5g |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 95% | 5g |
￡225.00 | 2022-03-01 | |
| Chemenu | CM304341-1g |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 95% | 1g |
$61 | 2023-11-26 | |
| Chemenu | CM304341-5g |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole |
10364-70-2 | 95% | 5g |
$185 | 2023-11-26 | |
| abcr | AB272906-1 g |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole; 98% |
10364-70-2 | 1 g |
€144.00 | 2023-07-20 | ||
| abcr | AB272906-5 g |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole; 98% |
10364-70-2 | 5 g |
€348.00 | 2023-07-20 |
5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
10364-70-2 (5-Butyl-3-(4-nitrophenyl)-1,2,4-oxadiazole) Related Products
- 10364-67-7(3-(4-Nitrophenyl)-5-propyl-1,2,4-oxadiazole)
- 1133116-15-0(5-(1-Chloro-2-methylpropan-2-yl)-3-(4-nitrophenyl)-1,2,4-oxadiazole)
- 6136-89-6(Octadecanoic acid,1-methylethenyl ester)
- 1033202-02-6(3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole)
- 431908-57-5(5-Benzyl-3-(4-nitrophenyl)-1,2,4-oxadiazole)
- 10364-69-9(5-Ethyl-3-(3-nitrophenyl)-1,2,4-oxadiazole)
- 25283-98-1(5-methyl-3-(3-nitrophenyl)-1,2,4-oxadiazole)
- 10185-65-6(5-ETHYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE)
- 1033202-00-4(3-(4-Nitrophenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadiazole)
- 10185-66-7(5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
